Cas no 2229255-27-8 (2-3-(methoxymethyl)phenyl-2-methylpropanenitrile)

• Product Name: 2-3-(methoxymethyl)phenyl-2-methylpropanenitrile
• CAS No: 2229255-27-8
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6489987
• PubChem ID: 165718070
• Update Time: 2025-06-08

2-3-(methoxymethyl)phenyl-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-3-(methoxymethyl)phenyl-2-methylpropanenitrile
• EN300-1778182
• 2229255-27-8
• 2-[3-(methoxymethyl)phenyl]-2-methylpropanenitrile

• Inchi： 1S/C12H15NO/c1-12(2,9-13)11-6-4-5-10(7-11)8-14-3/h4-7H,8H2,1-3H3
• InChI Key： ROROOJJFEJNONF-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC=CC(=C1)C(C#N)(C)C

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-3-(methoxymethyl)phenyl-2-methylpropanenitrile

Introduction to 2-3-(methoxymethyl)phenyl-2-methylpropanenitrile (CAS No. 2229255-27-8)

2-3-(methoxymethyl)phenyl-2-methylpropanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2229255-27-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural arrangement of a phenyl ring substituted with a methoxymethyl group and an adjacent nitrile functionality, presents intriguing possibilities for synthetic chemistry and potential applications in drug development.

The molecular structure of 2-3-(methoxymethyl)phenyl-2-methylpropanenitrile consists of a benzene ring modified at the 2 and 3 positions by an isobutyl group linked to a nitrile group, further functionalized with an ethoxymethyl side chain. This distinctive configuration makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The presence of both electron-withdrawing (nitrile) and electron-donating (alkoxy) groups on the aromatic system allows for selective modifications and interactions, making it a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The nitrile group, known for its ability to participate in hydrogen bonding and metal coordination, has been widely utilized in the design of bioactive molecules. Additionally, the methoxymethyl (or ethoxymethyl) substituent can enhance solubility and metabolic stability, which are critical factors in drug development. These features have prompted researchers to investigate 2-3-(methoxymethyl)phenyl-2-methylpropanenitrile as a precursor for novel therapeutic agents.

One of the most compelling aspects of 2-3-(methoxymethyl)phenyl-2-methylpropanenitrile is its potential role in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have suggested that derivatives of this compound may interact with enzymes involved in inflammation and cancer metabolism. The phenyl ring, combined with the nitrile functionality, provides a scaffold that can be modified to achieve high selectivity and potency. Researchers have been particularly interested in its ability to modulate enzymes such as cyclooxygenases (COX) or lipoxygenases, which are implicated in inflammatory diseases.

The synthetic pathways to 2-3-(methoxymethyl)phenyl-2-methylpropanenitrile have also been optimized for efficiency and scalability. Advanced techniques in organic synthesis, including cross-coupling reactions and transition-metal catalysis, have enabled the production of this compound with high yield and purity. These advancements are crucial for facilitating further research and development efforts, ensuring that researchers have access to sufficient quantities of high-quality material for their studies.

Recent publications have highlighted the use of 2-3-(methoxymethyl)phenyl-2-methylpropanenitrile as a key intermediate in the synthesis of novel heterocyclic compounds. Heterocycles are known for their broad spectrum of biological activities and are prevalent in many approved drugs. By incorporating this compound into synthetic schemes, chemists can rapidly generate libraries of derivatives with diverse pharmacological profiles. This approach has been particularly effective in fragment-based drug discovery programs, where small molecular fragments are screened for activity before being optimized into lead compounds.

The chemical reactivity of 2-3-(methoxymethyl)phenyl-2-methylpropanenitrile also makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. The nitrile group can undergo various transformations, including hydrolysis to carboxylic acids or reduction to amides, while the aromatic ring can be further functionalized through electrophilic or nucleophilic aromatic substitution reactions. These properties allow researchers to explore different synthetic strategies and develop innovative approaches for constructing complex molecules.

In conclusion, 2-3-(methoxymethyl)phenyl-2-methylpropanenitrile (CAS No. 2229255-27-8) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, coupled with its versatility as a synthetic intermediate, make it an attractive candidate for further exploration. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.